Cas no 2418704-77-3 (3-[(Fluorosulfonyl)oxy]-5-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride)

• Product Name: 3-[(Fluorosulfonyl)oxy]-5-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride
• CAS No: 2418704-77-3
• MF: C₁₁H₁₄F₂N₂O₅S₂
• MW: 356.366067409515
• CID: 5679375
• PubChem ID: 165770555
• Update Time: 2025-09-28

3-[(Fluorosulfonyl)oxy]-5-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-[(fluorosulfonyl)oxy]-5-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride
• EN300-26626014
• 2418704-77-3
• 3-[(Fluorosulfonyl)oxy]-5-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride

• Inchi： 1S/C11H14F2N2O5S2/c12-21(16,17)11-6-9(8-15-3-1-14-2-4-15)5-10(7-11)20-22(13,18)19/h5-7,14H,1-4,8H2
• InChI Key： YVOZJHMGVYDBCI-UHFFFAOYSA-N
• SMILES： S(C1=CC(=CC(=C1)CN1CCNCC1)OS(=O)(=O)F)(=O)(=O)F

Computed Properties

• Exact Mass: 356.03122022g/mol
• Monoisotopic Mass: 356.03122022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 110Ų

Additional information on 3-[(Fluorosulfonyl)oxy]-5-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride

3-[(Fluorosulfonyl)oxy]-5-[(piperazin-1-yl)methyl]benzene-1-sulfonyl Fluoride: A Comprehensive Overview

The compound 3-[(Fluorosulfonyl)oxy]-5-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride, identified by the CAS number 2418704-77-3, is a highly specialized chemical entity with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which incorporates a fluorosulfonyl group, a piperazine moiety, and a sulfonyl fluoride functional group. The integration of these groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial settings.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic transformations. These techniques have not only improved the yield and purity of the compound but also opened avenues for exploring its reactivity under diverse conditions. The presence of the sulfonyl fluoride group renders the compound highly reactive, making it a valuable precursor in the synthesis of bioactive molecules and advanced materials.

The structural complexity of 3-[(Fluorosulfonyl)oxy]-5-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride is further accentuated by the spatial arrangement of its substituents. The fluorosulfonyl group at position 3 and the piperazine-methyl group at position 5 create a unique electronic environment that influences its reactivity and stability. This has been extensively studied through computational chemistry models, which have provided insights into its potential applications in drug design and materials science.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to act as a reactive intermediate in nucleophilic substitution reactions makes it an attractive candidate for synthesizing bioactive compounds with specific therapeutic targets. Recent studies have highlighted its role in the synthesis of inhibitors for key enzymes involved in neurodegenerative diseases, underscoring its potential in drug discovery.

Beyond pharmacology, 3-[(Fluorosulfonyl)oxy]-5-[(piperazin-1-y)methyl]benzene sulfonyl fluoride has also found applications in materials science. Its reactivity enables the formation of robust cross-linked polymers, which exhibit exceptional thermal and mechanical properties. These polymers have potential uses in high-performance adhesives, coatings, and electronic materials.

The synthesis and characterization of this compound have been documented in numerous peer-reviewed journals, reflecting its importance in contemporary chemical research. Researchers have employed advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to elucidate its structural features and confirm its identity. These studies have not only validated the compound's structure but also provided a foundation for further exploration into its chemical behavior.

In conclusion, 3-(Fluorosulfonyloxy)-5-(Piperazinylmethyl)benzenesulfonyl Fluoride stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structure, reactivity, and versatility position it as a valuable tool in advancing scientific research across multiple disciplines. As ongoing studies continue to uncover new applications and insights into this compound's properties, its significance in both academic and industrial contexts is expected to grow further.